Cas no 171351-26-1 (methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate)

• Product Name: methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate
• CAS No: 171351-26-1
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 851114
• Update Time: 2025-05-19

methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane-2-acetic acid, methyl ester
• METHYL 1,4-DIAZABICYCLO[2.2.2]OCT-2-YLACETATE
• methyl 2-(1,4-diazabicyclo[2.2.2]octan-3-yl)acetate
• 1,4-Diazabicyclo[2.2.2]octane-2-aceticacid,methylester(9CI)
• methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate

• Inchi： 1S/C9H16N2O2/c1-13-9(12)6-8-7-10-2-4-11(8)5-3-10/h8H,2-7H2,1H3
• InChI Key： KIZREPOLIURKRA-UHFFFAOYSA-N
• SMILES： N12CCN(CC1CC(=O)OC)CC2

Computed Properties

• Exact Mass: 184.12128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3

Experimental Properties

• PSA: 32.78

Additional information on methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate

Methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate (CAS No. 171351-26-1): A Comprehensive Overview

Methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate, identified by its CAS number 171351-26-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate features a cycloalkane backbone with a nitrogen-containing heterocycle, which contributes to its distinct chemical behavior. The presence of the diazabicyclo[2.2.2]octane moiety imparts specific steric and electronic characteristics that are highly relevant for medicinal chemistry applications. This structural motif has been extensively studied for its potential in modulating biological pathways and interactions.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate nitrogen-rich heterocycles, as these structures often exhibit enhanced binding affinity and selectivity towards biological targets. The compound methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate aligns with this trend, offering a promising platform for the design of next-generation therapeutic agents.

One of the most compelling aspects of methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate is its potential utility in the synthesis of peptidomimetics and protease inhibitors. The rigid bicyclic framework provided by the diazabicyclo[2.2.2]octane ring system can stabilize reactive intermediates and enhance the metabolic stability of drug candidates. This has been particularly valuable in the pursuit of treatments for diseases such as cancer and inflammatory disorders, where precise targeting and prolonged half-life are critical.

Recent studies have demonstrated the efficacy of derivatives of methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate in inhibiting specific enzymes implicated in disease pathogenesis. For instance, modifications to the acetic acid side chain have allowed researchers to fine-tune the pharmacokinetic properties of these compounds, leading to improved oral bioavailability and reduced toxicity profiles. These findings underscore the importance of structural optimization in developing effective pharmaceuticals.

The synthesis of methyl 2-{1,4-diazabicyclo[2.2.2]octan-2-yl}acetate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include ring-closing metathesis to form the diazabicyclo[2.2.2]octane core, followed by functional group transformations to introduce the acetic acid ester moiety. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for further derivatization.

The pharmacological potential of methyl 2-{1,4-diazabicyclo[2.2.3]octan-3-yl}acetate has been explored through both computational modeling and experimental validation. Molecular docking studies have identified potential binding interactions with target proteins, suggesting that this compound may serve as a lead molecule for drug discovery programs targeting neurological disorders and metabolic diseases. Additionally, in vitro assays have revealed promising activities against selected enzyme families, reinforcing its therapeutic relevance.

In conclusion, methyl 23{diazabicyclo[22{22{22]} octan23{}} acetate (CAS No23{17135126{}}23{)}23{} represents a significant advancement in the field of medicinal chemistry due to its unique structural features and versatile synthetic accessibility23{}. Its potential applications in drug development23{} underscore23{} its importance as a building block for novel therapeutic agents23{}. As research continues23{} to uncover new insights into its biological activities23{} and mechanistic properties23{}23{}, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas23{}